![molecular formula C6H11N3O2 B2396968 2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide CAS No. 27844-18-4](/img/structure/B2396968.png)
2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide” is a chemical compound with a molecular weight of 157.17 . It is also known by its IUPAC name "2-(2-oxo-1-pyrrolidinyl)acetohydrazide" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrrolidine ring attached to an acetohydrazide group . The molecular formula is C6H11N3O2 .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . It has a molecular weight of 157.17 and a molecular formula of C6H11N3O2 .Mechanism of Action
The mechanism of action of 2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide is not fully understood, but it is believed to act through the inhibition of enzymes involved in the synthesis of nucleic acids and proteins. This compound has been shown to inhibit the growth of cancer cells and induce cell death in vitro.
Biochemical and Physiological Effects:
This compound has been reported to exhibit cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. In addition, this compound has been reported to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of 2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide is its versatility in various fields of research. This compound can be easily synthesized using different methods and has been used to prepare metal complexes and nanoparticles with potential applications in catalysis and sensing. However, the limitations of this compound include its low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
Future research on 2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide could focus on its potential applications in drug discovery, materials science, and analytical chemistry. In drug discovery, this compound could be further investigated as a potential drug candidate for the treatment of cancer and other diseases. In materials science, this compound could be used to prepare new metal complexes and nanoparticles with improved properties. In analytical chemistry, this compound could be utilized as a reagent for the determination of various metal ions in complex matrices.
In conclusion, this compound is a versatile chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Synthesis Methods
2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide can be synthesized using different methods, including the reaction of 2-oxo-2-(pyrrolidin-1-yl)acetic acid with hydrazine hydrate. Another method involves the reaction of 2-oxo-2-(pyrrolidin-1-yl)acetyl chloride with hydrazine hydrate. These methods have been used to produce this compound with varying yields and purity.
Scientific Research Applications
2-Oxo-2-(pyrrolidin-1-yl)acetohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In materials science, this compound has been used to prepare metal complexes and nanoparticles with potential applications in catalysis and sensing. In analytical chemistry, this compound has been utilized as a reagent for the determination of various metal ions.
Safety and Hazards
properties
IUPAC Name |
2-oxo-2-pyrrolidin-1-ylacetohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2/c7-8-5(10)6(11)9-3-1-2-4-9/h1-4,7H2,(H,8,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHVBXZUPXHYKEB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.